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Compound of Interest

Compound Name: Paroxypropione

Cat. No.: B143161

Essential Safety and Handling Guide for
Paroxypropione

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Paroxypropione (also known as 4'-Hydroxypropiophenone).
Designed for researchers, scientists, and drug development professionals, this document
outlines procedural, step-by-step guidance to ensure the safe laboratory use of this compound.

Hazard Identification and Exposure Management

Paroxypropione is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Harmful if swallowed.

Occupational Exposure Limits (OELs): Currently, there are no established Permissible
Exposure Limits (PELs) from OSHA or Recommended Exposure Limits (RELs) from NIOSH for
Paroxypropione. In the absence of official OELs, a hazard banding approach is
recommended. The National Institute for Occupational Safety and Health (NIOSH) provides a
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process for this, which involves categorizing a chemical into a "band" based on its toxicological

data to determine the necessary level of control.[2][3][4] Given the known hazards of

Paroxypropione, it should be handled with a high degree of caution to minimize any potential

for exposure.

Physical and Chemical Properties:

Property Value
4'-Hydroxypropiophenone, p-

Synonyms Hydroxypropiophenone, Ethyl p-hydroxyphenyl
ketone

CAS Number 70-70-2

Molecular Formula CoH1002

Molecular Weight 150.17 g/mol

Appearance Light cream-colored crystalline powder

Melting Point 148°C to 152°C

N Very slightly soluble in water. Soluble in DMSO
Solubility

(100 mg/mL).

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Paroxypropione. The following table

summarizes the required equipment.
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] Specifications and Best
Body Part Required PPE .
Practices

Weatr tightly fitting safety

goggles with side-shields. A
Safety Goggles and Face ) )
Eyes/Face —_ face shield should be worn in
ie
situations with a higher risk of

splashing.

Gloves: Paroxypropione is an
aromatic ketone. Nitrile gloves
offer poor resistance to
ketones and should be
avoided for prolonged contact.
[1][5][6][7] Butyl rubber gloves
are the recommended choice

] ] as they provide good

Skin Chemical-Resistant Gloves resistance to ketones and
and Lab Coat

esters.[8][9][10][11][12][13][14]
[15] Always inspect gloves for
any signs of degradation or
puncture before use. Change
gloves immediately if
contamination is suspected.
Lab Coat: A buttoned, knee-

length lab coat is required.

All handling of Paroxypropione
powder should be conducted
in a certified chemical fume
hood to minimize inhalation
) ] exposure. If a fume hood is not
Respiratory Use Ih a Ventilated Area / available or if there is a risk of
Respirator exceeding exposure bands, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be

used.
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Operational Plan for Handling Paroxypropione

The following workflow provides a step-by-step guide for the safe handling of Paroxypropione
from receipt to disposal.
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Preparation

Review SDS and SOPs

\

Don Appropriate PPE
(Butyl Gloves, Goggles, Lab Coat)

\

Prepare Fume Hood and Equipment

Hangling
\

Weigh Paroxypropione in Fume Hood

\

Perform Experimental Work in Fume Hood

Cleanup and D‘scontarnination

Segregate Waste
(Solid, Liquid, Sharps)

Y

Decontaminate Glassware and Surfaces

\ 4
Doff PPE Correctly

\ 4
Wash Hands Thoroughly

Disposal

Label Hazardous Waste Container

Y

Store Waste in Satellite Accumulation Area

\

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Paroxypropione.
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Disposal Plan

Proper disposal of Paroxypropione and associated waste is crucial to ensure laboratory and
environmental safety.

Waste Segregation:

o Solid Waste: Collect unused Paroxypropione powder, contaminated gloves, weigh boats,
and paper towels in a dedicated, clearly labeled hazardous waste container. This waste
stream is classified as non-halogenated organic solid waste.

o Liquid Waste: Solutions containing Paroxypropione should be collected in a separate,
sealed, and properly labeled hazardous waste container for non-halogenated organic liquid
waste.[16][17] Do not mix with halogenated solvent waste.

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

Container Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Paroxypropione".

o Keep waste containers securely closed when not in use.

o Store waste containers in a designated satellite accumulation area, away from incompatible
materials.

Decontamination and Glassware Cleaning:

« Initial Rinse: Rinse glassware that has come into contact with Paroxypropione with a
suitable organic solvent (e.g., acetone, followed by ethanol) to remove residues.[18][19]
Collect these rinses as hazardous liquid waste.

o Washing: After the initial solvent rinse, wash the glassware with a laboratory detergent and
hot water.[20][21]

e Final Rinse: Thoroughly rinse with tap water, followed by a final rinse with deionized water.
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e Drying: Allow the glassware to air dry or place it in a drying oven.

Final Disposal:

» All generated hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never
dispose of Paroxypropione or its solutions down the drain.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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